molecular formula C14H18N4O2S B1219169 6,7-Dimethoxy-2-(4-thiomorpholinyl)-4-quinazolinamine CAS No. 99300-65-9

6,7-Dimethoxy-2-(4-thiomorpholinyl)-4-quinazolinamine

Cat. No. B1219169
CAS RN: 99300-65-9
M. Wt: 306.39 g/mol
InChI Key: UHKANUZENVTMPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,7-Dimethoxy-2-(4-thiomorpholinyl)-4-quinazolinamine, also known as 6,7-Dimethoxy-2-(4-thiomorpholinyl)-4-quinazolinamine, is a useful research compound. Its molecular formula is C14H18N4O2S and its molecular weight is 306.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6,7-Dimethoxy-2-(4-thiomorpholinyl)-4-quinazolinamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6,7-Dimethoxy-2-(4-thiomorpholinyl)-4-quinazolinamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

99300-65-9

Product Name

6,7-Dimethoxy-2-(4-thiomorpholinyl)-4-quinazolinamine

Molecular Formula

C14H18N4O2S

Molecular Weight

306.39 g/mol

IUPAC Name

6,7-dimethoxy-2-thiomorpholin-4-ylquinazolin-4-amine

InChI

InChI=1S/C14H18N4O2S/c1-19-11-7-9-10(8-12(11)20-2)16-14(17-13(9)15)18-3-5-21-6-4-18/h7-8H,3-6H2,1-2H3,(H2,15,16,17)

InChI Key

UHKANUZENVTMPU-UHFFFAOYSA-N

SMILES

COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCSCC3)N)OC

Canonical SMILES

COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCSCC3)N)OC

synonyms

6,7-dimethoxy-2-(4-thiomorpholinyl)-4-quinazolinamine
PD 88823
PD-88823

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 8.00 g of 2-chloro-6,7-dimethoxy-4-quinazolinamine and 6.90 g. of thiomorpholine in 80 ml of chlorobenzene was refluxed for 18 hrs. The reaction mixture was cooled to room temperature, and the precipitate was collected. There was deposited 8.00 g (70.2%) of white powder, mp 267°-269°, dec. The product was recrystallized from methanol to give an analytical sample, mp 270°-271°, dec.
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
solvent
Reaction Step Two

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